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Compound of Interest

Compound Name: C.l. Acid red 106

Cat. No.: B1200254

This guide provides researchers, scientists, and drug development professionals with essential
information for the proper storage and maintenance of C.l. Acid Red 106 solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving C.l. Acid Red 1067

Al: C.l. Acid Red 106 is soluble in water, producing a bluish-red solution.[1][2] It is also soluble
in ethanol, resulting in a red solution, and slightly soluble in acetone.[1][2] For most research
applications, sterile, deionized water is the recommended solvent.

Q2: What is the optimal storage temperature for C.l. Acid Red 106 solutions?

A2: For short-term storage (up to one week), aqueous solutions can be stored at 2-8°C. For
long-term storage, it is advisable to aliquot the solution into smaller, single-use volumes and
store them at -20°C to minimize freeze-thaw cycles.

Q3: How should I protect C.I. Acid Red 106 solutions from degradation?

A3: To maintain the quality of C.I. Acid Red 106 solutions, they should be stored in tightly
sealed containers and protected from light.[3] Exposure to light can lead to photodegradation. It
Is also important to store them away from moisture.[3]

Q4: What is the expected shelf life of a C.l. Acid Red 106 solution?

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1200254?utm_src=pdf-interest
https://www.benchchem.com/product/b1200254?utm_src=pdf-body
https://www.benchchem.com/product/b1200254?utm_src=pdf-body
https://www.benchchem.com/product/b1200254?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-red-106.html
https://sdinternational.com/acid-red-106-dyes/
http://www.worlddyevariety.com/acid-dyes/acid-red-106.html
https://sdinternational.com/acid-red-106-dyes/
https://www.benchchem.com/product/b1200254?utm_src=pdf-body
https://www.benchchem.com/product/b1200254?utm_src=pdf-body
https://www.benchchem.com/product/b1200254?utm_src=pdf-body
https://www.leatherdyes.net/acid-red-dyes-3498462.html
https://www.leatherdyes.net/acid-red-dyes-3498462.html
https://www.benchchem.com/product/b1200254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

A4: The shelf life of a C.I. Acid Red 106 solution is dependent on the storage conditions. When

stored properly at -20°C in the dark, aqueous stock solutions can be stable for several months.

For general purposes, acid dyes are considered to have a shelf life of up to two years when

stored correctly.[3]

Troubleshooting Guide

Problem

Possible Cause

Solution

Precipitate forms in the

solution upon storage.

The solution may be
supersaturated, or the storage
temperature may be too low for

the concentration.

Gently warm the solution to
37°C to redissolve the
precipitate. If the issue
persists, consider diluting the
stock solution or filtering it
through a 0.22 um filter before

use.

The color of the solution has
faded.

The dye may have degraded
due to exposure to light or

oxidizing agents.

Discard the solution and
prepare a fresh one. Ensure
that the new solution is stored

in a light-protected container.

Inconsistent experimental

results.

This could be due to repeated
freeze-thaw cycles, leading to
dye degradation or inaccurate

concentration.

Prepare single-use aliquots of
the stock solution to avoid
multiple freeze-thaw cycles.
Always vortex the solution
gently before use to ensure

homogeneity.

The solution appears to have

microbial growth.

The solution may have been
prepared with non-sterile water

or stored improperly.

Discard the contaminated
solution. Prepare a fresh
solution using sterile,
deionized water and sterile
containers. For long-term
storage, consider sterile

filtration.

Physicochemical Properties of C.I. Acid Red 106
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Property Value

C.I. Name Acid Red 106

C.1. Number 18110

CAS Number 6844-74-2
Molecular Formula C23H17N3Naz209S3[1]
Molecular Weight 621.57 g/mol [1]
Appearance Red powder

Water (bluish-red), Ethanol (red), slightly in

Solubility
Acetone[1][2]

Recommended Storage Conditions for C.I. Acid Red
106 Solutions

Storage Condition Temperature Duration Container

Amber glass vial or

Short-term 2-8°C Up to 1 week ) ]
light-blocking tube
Amber glass vial or
Long-term -20°C Several months light-blocking tube
(aliquoted)
) ] For the duration of the ) )
Working Solution Room Temperature Light-blocking tube

experiment

Experimental Workflow and Logic
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Solution Preparation

Weigh C.I. Acid Red 106 Powder

Add powder to solvent

Dissolve in Sterile Deionized Water

l

Vortex to Homogenize

ptional, for long-term storage

Sterile Filter (0.22 pum)

torage

Aliquot into Light-Protected Tubes

For use after 1 week For use within 1 week

Long-term Storage (-20°C) Short-term Storage (2-8°C)

Experimental Use

Thaw Aliquot at Room Temperature

'

Dilute to Working Concentration [@——

i

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for the preparation, storage, and use of C.l. Acid Red 106 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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